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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of all laboratory chemicals is paramount. This guide provides detailed, step-

by-step procedures for the proper disposal of Pigment Orange 16, a non-hazardous

substance, ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Considerations
While Pigment Orange 16 is not classified as a hazardous substance, proper handling is

crucial to maintain a safe laboratory environment.[1][2][3] It is a stable, non-explosive, and non-

flammable solid.[1][2] Personal protective equipment (PPE) should be worn when handling this

pigment, including dust masks, gloves, and safety glasses.[1][2]

In case of a spill:

Isolate the area: Prevent unnecessary personnel from entering the spill area.

Clean-up: Spilled material should be picked up mechanically, for instance, by sweeping or

shoveling.[1][2][4] Avoid creating dust.

Containment: Place the collected material into a suitable container for disposal.

Step-by-Step Disposal Protocol
The disposal of Pigment Orange 16 should always be conducted in accordance with local,

state, and federal regulations.[1][3] Although not classified as hazardous waste under the
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Resource Conservation and Recovery Act (RCRA), it is crucial to follow a structured disposal

process to ensure compliance and best practices in a laboratory setting.[5][6]

Waste Identification and Segregation:

Clearly identify the waste as "Pigment Orange 16".

Even though it is non-hazardous, do not mix it with other chemical waste to avoid

unintended reactions. Store it separately from incompatible materials such as acids and

oxidizing agents.[4][7]

Container Selection and Labeling:

Choose a container that is in good condition, compatible with the solid pigment, and has a

secure, leak-proof lid.[8]

Label the container clearly with the following information:

"Waste Pigment Orange 16"

CAS Number: 6505-28-8

Date of waste generation

Name of the generating laboratory and principal investigator

Temporary Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated Satellite Accumulation Area within the

laboratory.[7][9]

The SAA should be at or near the point of generation and under the control of the

laboratory personnel.[8]

Ensure the container is kept closed except when adding waste.[9][10]

Arranging for Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the waste.

Provide the EHS department with accurate information about the waste material.

The recommended disposal method for Pigment Orange 16 is typically landfilling at an

approved waste disposal site.[1][4] Your EHS department will handle the final disposal in

compliance with all regulations.

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key quantitative data related to

Pigment Orange 16.

Property Value Source

CAS Number 6505-28-8 [1][2][11]

Molecular Formula C34H32N6O6 [3][12]

Melting Point 332°C [3]

Relative Density 1.31-1.60 [3]

Solubility in Water Insoluble [1]

Oral LD50 (rat) > 2000 mg/kg bw [13]

Dermal LD50 (rat) > 2000 mg/kg bw [13]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pigment Orange 16.
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Contact EHS for pickup

Final Disposal (Landfill)
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Caption: Decision workflow for the disposal of Pigment Orange 16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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